2-phenyl-5-{[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]methyl}-2,4-dihydro-3H-pyrazol-3-one

• Molecular Formula: C17H14N6OS
• Molecular Weight: 350.4 g/mol
• IUPAC Name: 2-phenyl-5-[(1-phenyltetrazol-5-yl)sulfanylmethyl]-4H-pyrazol-3-one
• InChI: InChI=1S/C17H14N6OS/c24-16-11-13(19-22(16)14-7-3-1-4-8-14)12-25-17-18-20-21-23(17)15-9-5-2-6-10-15/h1-10H,11-12H2
• InChI Key: BLTAUPJKGROXFQ-UHFFFAOYSA-N
• Canonical SMILES: C1C(=NN(C1=O)C2=CC=CC=C2)CSC3=NN=NN3C4=CC=CC=C4

Description

2-phenyl-5-{[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]methyl}-2,4-dihydro-3H-pyrazol-3-one is a complex organic compound that features a combination of pyrazolone and tetrazole moieties. This compound is of significant interest due to its potential applications in medicinal chemistry and material science. The presence of both pyrazolone and tetrazole groups endows it with unique chemical properties and biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-phenyl-5-{[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]methyl}-2,4-dihydro-3H-pyrazol-3-one typically involves multi-step reactions. One common synthetic route includes the following steps:

Formation of the Pyrazolone Core: The pyrazolone core can be synthesized by the reaction of phenylhydrazine with ethyl acetoacetate under acidic conditions to yield 1-phenyl-3-methyl-2-pyrazolin-5-one.

Introduction of the Tetrazole Group: The tetrazole group can be introduced by reacting the pyrazolone derivative with phenyl isothiocyanate and sodium azide under reflux conditions.

Final Coupling Reaction: The final step involves the coupling of the tetrazole derivative with a suitable phenylmethyl halide under basic conditions to yield the target compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification systems to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-phenyl-5-{[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]methyl}-2,4-dihydro-3H-pyrazol-3-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to yield corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the phenylmethyl position, using reagents like alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Alkyl halides, acyl chlorides.

Major Products Formed

Oxidation Products: Sulfoxides, sulfones.

Reduction Products: Reduced derivatives of the parent compound.

Substitution Products: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

2-phenyl-5-{[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]methyl}-2,4-dihydro-3H-pyrazol-3-one has a wide range of scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Exhibits potential antibacterial, antifungal, and anti-inflammatory activities.

Medicine: Investigated for its potential use in drug development, particularly as an anti-inflammatory and analgesic agent.

Industry: Used in the development of new materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of 2-phenyl-5-{[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]methyl}-2,4-dihydro-3H-pyrazol-3-one involves its interaction with various molecular targets and pathways:

Molecular Targets: The compound interacts with enzymes and receptors involved in inflammatory pathways, such as cyclooxygenase (COX) enzymes.

Pathways Involved: It modulates the production of inflammatory mediators like prostaglandins and leukotrienes, thereby exerting its anti-inflammatory effects.

Comparison with Similar Compounds

Similar Compounds

1-phenyl-3-methyl-2-pyrazolin-5-one: A simpler pyrazolone derivative with anti-inflammatory properties.

5-phenyl-1H-tetrazole: A tetrazole derivative with various biological activities.

Uniqueness

2-phenyl-5-{[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]methyl}-2,4-dihydro-3H-pyrazol-3-one is unique due to the combination of pyrazolone and tetrazole moieties, which confer enhanced biological activities and chemical stability compared to its individual components .